1-(5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethanone

• IUPAC Name: 1-(5-fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethanone
• InChI: InChI=1S/C9H7FN2O/c1-5(13)8-6-2-3-11-9(6)12-4-7(8)10/h2-4H,1H3,(H,11,12)
• InChI Key: QOCUJDISJMTOMI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C2C=CNC2=NC=C1F
• Molecular Formula: C9H7FN2O
• DSSTOX Substance ID: DTXSID30678433
• Molecular Weight: 178.16 g/mol
• CAS RN: 1228666-59-8

Description

1-(5-Fluoro-1H-pyrrolo[2,3-b]pyridin-4-yl)ethanone is a chemical compound with the empirical formula C9H7FN2O and a molecular weight of 178.16 g/mol . It belongs to the class of fluorinated heterocycles and exhibits interesting properties due to its unique structure.

Scientific Research Applications

Versatile Synthesis Techniques

• Three Component Coupling for Pyrido Fused Systems : A study explored a new reaction mechanism using a similar compound, leading to the development of a three-component coupling method. This technique is useful for synthesizing pyrazolo[3,4-b]pyridines and other bicyclic systems, such as pyrrolo[3,2-b]pyridines and furo[2,3-b]pyridines, valuable for creating combinatorial libraries in medicinal chemistry (Almansa et al., 2008).

Synthesis of Derivatives and Intermediates

• Efficient Synthesis of Fluorinated Pyrrolopyridine : A concise synthesis route for 4-fluoro-1H-pyrrolo[2,3-b]pyridine, a derivative of the compound, was developed. This synthesis utilized regioselective fluorination, highlighting the compound's versatility in creating fluorinated heterocycles (Thibault et al., 2003).
• Synthesis of Pharmaceutical Intermediate : Research focused on synthesizing 2-((1H-pyrrolo[2,3-b]pyridine-4-yl)methylamino)-5-fluoronicotinic acid, a key pharmaceutical intermediate. The study developed a novel synthesis method, crucial for pharmaceutical applications (Wang et al., 2006).

Biological and Medicinal Applications

• Antitumor Activity in Mesothelioma Models : A study synthesized new 1H-pyrrolo[2,3-b]pyridine derivatives, demonstrating significant antitumor activity in diffuse malignant peritoneal mesothelioma models. These compounds acted as cyclin-dependent kinase 1 inhibitors, offering potential therapeutic avenues (Carbone et al., 2013).

Synthesis for Antimicrobial and Antiviral Applications

• Synthesis of Derivatives with Antiviral Activity : The synthesis of 1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanone and its derivatives was investigated for potential antiviral activity. These compounds showed promise against various viral infections (Attaby et al., 2006).

Development of Novel Broad-Spectrum Agents

• Process Development of Voriconazole : A study involved the synthesis of a novel triazole antifungal agent, showcasing the compound's role in setting stereochemistry during synthesis. This research contributes to the development of broad-spectrum antifungal medications (Butters et al., 2001).